Cas no 307326-00-7 (N-(4-ethoxy-2-nitrophenyl)-3-phenoxybenzamide)

• Product Name: N-(4-ethoxy-2-nitrophenyl)-3-phenoxybenzamide
• CAS No: 307326-00-7
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 5436499
• Update Time: 2025-08-05

N-(4-ethoxy-2-nitrophenyl)-3-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-2-nitrophenyl)-3-phenoxybenzamide

• Inchi： 1S/C21H18N2O5/c1-2-27-17-11-12-19(20(14-17)23(25)26)22-21(24)15-7-6-10-18(13-15)28-16-8-4-3-5-9-16/h3-14H,2H2,1H3,(H,22,24)
• InChI Key： VSPPLVYPVHZXSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1[N+]([O-])=O)(=O)C1=CC=CC(OC2=CC=CC=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxy-2-nitrophenyl)-3-phenoxybenzamide

N-(4-Ethoxy-2-Nitrophenyl)-3-Phenoxybenzamide: A Comprehensive Overview

N-(4-Ethoxy-2-Nitrophenyl)-3-Phenoxybenzamide, also known by its CAS number 307326-00-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with substituted phenyl groups, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug development, agricultural chemicals, and advanced materials synthesis.

The molecular structure of N-(4-Ethoxy-2-Nitrophenyl)-3-Phenoxybenzamide features a benzene ring substituted with an ethoxy group at the 4-position and a nitro group at the 2-position. The benzamide portion of the molecule introduces additional functional groups that enhance its reactivity and compatibility with other chemical systems. This combination of substituents not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity and biological activity.

Recent research has focused on the synthesis and characterization of N-(4-Ethoxy-2-Nitrophenyl)-3-Phenoxybenzamide. Scientists have explored various synthetic pathways to optimize its production, ensuring high yield and purity. These studies have utilized advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to confirm the compound's structure and purity. The findings underscore the importance of precise synthetic methods in achieving consistent product quality.

In terms of applications, N-(4-Ethoxy-2-Nitrophenyl)-3-Phenoxybenzamide has shown promise in several areas. In drug development, its structural features make it a potential candidate for targeting specific biological pathways. Researchers have investigated its ability to inhibit certain enzymes or receptors, which could lead to novel therapeutic agents for conditions such as cancer or inflammatory diseases. Additionally, its stability under various environmental conditions suggests it could be used in agricultural chemicals, such as herbicides or fungicides.

The compound's electronic properties also make it an interesting candidate for materials science applications. Studies have explored its potential use in organic electronics, where its ability to conduct or insulate electricity could be harnessed for devices such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Its compatibility with existing materials and ease of integration into device architectures further enhance its appeal in this field.

From an environmental standpoint, understanding the fate and transport of N-(4-Ethoxy-2-Nitrophenyl)-3-Phenoxybenzamide is crucial for assessing its safety and sustainability. Recent studies have examined its biodegradation pathways under different environmental conditions, providing insights into how it interacts with natural ecosystems. These findings are essential for regulatory bodies to establish guidelines for safe handling and disposal.

In conclusion, N-(4-Ethoxy-2-Nitrophenyl)-3-Phenoxybenzamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.